molecular formula C19H19N3O3 B4834961 1-[4-(acetylamino)phenyl]-5-oxo-N-phenyl-3-pyrrolidinecarboxamide

1-[4-(acetylamino)phenyl]-5-oxo-N-phenyl-3-pyrrolidinecarboxamide

Cat. No. B4834961
M. Wt: 337.4 g/mol
InChI Key: OWXDICNVFWPUSU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-[4-(acetylamino)phenyl]-5-oxo-N-phenyl-3-pyrrolidinecarboxamide, also known as AP5, is a synthetic compound that has been extensively studied for its potential use in scientific research. AP5 belongs to the class of NMDA receptor antagonists and is used to study the role of the NMDA receptor in various physiological and pathological conditions.

Mechanism of Action

1-[4-(acetylamino)phenyl]-5-oxo-N-phenyl-3-pyrrolidinecarboxamide is a competitive antagonist of the NMDA receptor, which means that it binds to the same site as the endogenous ligand, glutamate, and blocks its action. The NMDA receptor is a type of ionotropic glutamate receptor that allows the influx of calcium into the cell when activated. This influx of calcium is important in synaptic plasticity, learning, and memory. By blocking the NMDA receptor, 1-[4-(acetylamino)phenyl]-5-oxo-N-phenyl-3-pyrrolidinecarboxamide can modulate these processes.
Biochemical and Physiological Effects:
1-[4-(acetylamino)phenyl]-5-oxo-N-phenyl-3-pyrrolidinecarboxamide has been shown to have various biochemical and physiological effects. It has been shown to block the induction of long-term potentiation (LTP) in the hippocampus, which is important in learning and memory. It has also been shown to block the induction of long-term depression (LTD), which is important in synaptic plasticity. 1-[4-(acetylamino)phenyl]-5-oxo-N-phenyl-3-pyrrolidinecarboxamide has also been shown to have neuroprotective effects in various models of neurological disorders, such as ischemia and traumatic brain injury.

Advantages and Limitations for Lab Experiments

1-[4-(acetylamino)phenyl]-5-oxo-N-phenyl-3-pyrrolidinecarboxamide has several advantages for lab experiments. It is a specific and potent NMDA receptor antagonist, which allows for the selective modulation of the NMDA receptor. It is also relatively stable and can be stored for long periods of time. However, there are also some limitations to the use of 1-[4-(acetylamino)phenyl]-5-oxo-N-phenyl-3-pyrrolidinecarboxamide. It has been shown to have off-target effects on other receptors, such as the AMPA receptor, which may complicate the interpretation of results. It is also relatively expensive compared to other NMDA receptor antagonists.

Future Directions

There are several future directions for the use of 1-[4-(acetylamino)phenyl]-5-oxo-N-phenyl-3-pyrrolidinecarboxamide in scientific research. One area of interest is the role of the NMDA receptor in neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. 1-[4-(acetylamino)phenyl]-5-oxo-N-phenyl-3-pyrrolidinecarboxamide can be used to study the role of the NMDA receptor in these conditions and potentially identify new therapeutic targets. Another area of interest is the development of more selective and potent NMDA receptor antagonists that can be used in combination with 1-[4-(acetylamino)phenyl]-5-oxo-N-phenyl-3-pyrrolidinecarboxamide to further elucidate the role of the NMDA receptor in various physiological and pathological conditions.

Scientific Research Applications

1-[4-(acetylamino)phenyl]-5-oxo-N-phenyl-3-pyrrolidinecarboxamide is widely used in scientific research to study the role of the NMDA receptor in various physiological and pathological conditions. NMDA receptors are important in synaptic plasticity, learning, and memory, and have been implicated in various neurological and psychiatric disorders, such as Alzheimer's disease, Parkinson's disease, schizophrenia, and depression. 1-[4-(acetylamino)phenyl]-5-oxo-N-phenyl-3-pyrrolidinecarboxamide is used to block the NMDA receptor and study its role in these conditions.

properties

IUPAC Name

1-(4-acetamidophenyl)-5-oxo-N-phenylpyrrolidine-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H19N3O3/c1-13(23)20-16-7-9-17(10-8-16)22-12-14(11-18(22)24)19(25)21-15-5-3-2-4-6-15/h2-10,14H,11-12H2,1H3,(H,20,23)(H,21,25)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OWXDICNVFWPUSU-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=O)NC1=CC=C(C=C1)N2CC(CC2=O)C(=O)NC3=CC=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H19N3O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

337.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
1-[4-(acetylamino)phenyl]-5-oxo-N-phenyl-3-pyrrolidinecarboxamide
Reactant of Route 2
Reactant of Route 2
1-[4-(acetylamino)phenyl]-5-oxo-N-phenyl-3-pyrrolidinecarboxamide
Reactant of Route 3
Reactant of Route 3
1-[4-(acetylamino)phenyl]-5-oxo-N-phenyl-3-pyrrolidinecarboxamide
Reactant of Route 4
Reactant of Route 4
1-[4-(acetylamino)phenyl]-5-oxo-N-phenyl-3-pyrrolidinecarboxamide
Reactant of Route 5
Reactant of Route 5
1-[4-(acetylamino)phenyl]-5-oxo-N-phenyl-3-pyrrolidinecarboxamide
Reactant of Route 6
Reactant of Route 6
1-[4-(acetylamino)phenyl]-5-oxo-N-phenyl-3-pyrrolidinecarboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.